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Compound of Interest

Compound Name: p-Tolualdehyde-d7

Cat. No.: B12401687 Get Quote

This guide provides an in-depth overview of the safety data and handling precautions for p-
Tolualdehyde-d7, tailored for researchers, scientists, and professionals in drug development.

Chemical Identification
Identifier Value

IUPAC Name
2,3,5,6-tetradeuterio-4-

(trideuteriomethyl)benzaldehyde[1]

Synonyms
p-Tolualdehyde-d7 (2,3,5,6-d4; methyl-d3), 4-

methylbenzaldehyde-(2,3,5,6-d4, methyl-d3)[1]

CAS Number 1219805-23-8[1]

Molecular Formula C₈D₇HO

Molecular Weight 127.19 g/mol [1]

Note: Safety data for p-Tolualdehyde (CAS: 104-87-0) is used as a surrogate for the deuterated

form, as their chemical properties and associated hazards are expected to be nearly identical.

Hazard Identification and Classification
p-Tolualdehyde is classified as a hazardous chemical.[2] It is a combustible liquid that is

harmful if swallowed, causes skin and serious eye irritation, and may cause respiratory

irritation.[2][3][4]
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GHS Hazard Statements:

H227: Combustible liquid.[3][5]

H302: Harmful if swallowed.[3][5]

H315: Causes skin irritation.[3][5]

H319: Causes serious eye irritation.[3][5]

H335: May cause respiratory irritation.[3]

NFPA 704 Rating:

Health: 2 (Intense or continued but not chronic exposure could cause temporary

incapacitation or possible residual injury)[5]

Flammability: 2 (Must be moderately heated or exposed to relatively high ambient

temperature before ignition can occur)[5]

Instability/Reactivity: 0 (Normally stable, even under fire exposure conditions, and is not

reactive with water)[5]
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Hazard Identification Primary Protective Measures

p-Tolualdehyde-d7

H227: Combustible Liquid

H302: Harmful if Swallowed

H315: Skin Irritation

H319: Serious Eye Irritation

H335: Respiratory Irritation

Protective Gloves

Protective Clothing

Safety Goggles/Face Shield

Adequate Ventilation

Click to download full resolution via product page

Hazard Identification and Corresponding PPE

Physical and Chemical Properties
The following table summarizes the key physical and chemical properties of p-Tolualdehyde.
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Property Value Reference

Appearance Colorless to light yellow liquid [2][4][6][7]

Odor Organic, almond-like [2][6][7]

Melting Point -6 °C (21.2 °F) [2][6]

Boiling Point
204 - 205 °C (399.2 - 401 °F)

at 760 mmHg
[2][6]

Flash Point 71 °C (159.8 °F) [2][6]

Density 1.015 - 1.019 g/cm³ at 25 °C [2][8]

Vapor Pressure <1 mbar at 20 °C [2][6]

Vapor Density 4.1 (Air = 1) [2][6]

Autoignition Temperature 435 °C (815 °F) [2][6]

Solubility

Limited solubility in water;

soluble in organic solvents like

ethanol and ether.

[7]

Flammability Limits Lower: 0.9%, Upper: 5.6% [2][6]

Toxicology
Toxicological data is based on the non-deuterated form, p-Tolualdehyde.
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Metric Value Species Route Reference

LD50 1600 mg/kg Rat Oral [5]

Skin Irritation
Causes skin

irritation
Rabbit Dermal [5][9]

Eye Irritation

Causes

moderate to

serious eye

irritation

Rabbit Ocular [5][9]

Genotoxicity
Not expected to

be genotoxic
- - [10][11]

Skin

Sensitization

No Expected

Sensitization

Induction Level

(NESIL) of 1100

μg/cm²

- - [10][11]

Handling and Storage
Safe Handling Protocol:

Engineering Controls: Work in a well-ventilated area, preferably in a chemical fume hood.[12]

Ensure safety showers and eye wash stations are readily accessible.[2]

Personal Protective Equipment (PPE):

Eye Protection: Wear chemical safety goggles or a face shield meeting EN166 or OSHA

29 CFR 1910.133 standards.[2][12]

Hand Protection: Wear appropriate chemical-resistant gloves (e.g., nitrile rubber). Inspect

gloves before use and dispose of them properly after.[5][9]

Body Protection: Wear a lab coat or other protective clothing to prevent skin contact.[9][12]
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Respiratory Protection: If ventilation is inadequate, use a NIOSH/MSHA approved

respirator.[3][12]

General Hygiene: Avoid contact with eyes, skin, and clothing.[12] Do not breathe vapors or

mist.[5][9] Wash hands thoroughly after handling and before breaks.[5][9] Do not eat, drink,

or smoke in the work area.[2]

Ignition Sources: Keep away from heat, sparks, open flames, and other ignition sources.[9]

[12] Take precautionary measures against static discharge.
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Storage Conditions:

Store in a cool, dry, and well-ventilated place.[9][12]

Keep containers tightly closed to prevent exposure to air and moisture. The compound is air-

sensitive.[2][5]

Store under an inert gas like nitrogen.[2][5]

Keep away from heat, sparks, and open flames.[12]

Incompatible materials include strong oxidizing agents, strong bases, and strong reducing

agents.[2]

First Aid and Emergency Procedures
First Aid Measures:

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[3][12]

Skin Contact: Remove contaminated clothing and wash the affected area with soap and

plenty of water for at least 15 minutes. Seek medical attention if irritation persists.[12]

Inhalation: Move the person to fresh air. If breathing is difficult or stops, provide artificial

respiration. Seek medical attention.[3][12]

Ingestion: Do NOT induce vomiting. If the person is conscious, rinse their mouth with water

and have them drink 2-4 cupfuls of water or milk. Never give anything by mouth to an

unconscious person. Seek immediate medical attention.[12]

Fire-Fighting Measures:

Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or

carbon dioxide (CO₂).[2][9] Water mist can be used to cool closed containers.[2]

Specific Hazards: The substance is a combustible liquid.[2] Vapors are heavier than air and

may travel to a source of ignition and flash back.[12] Containers may explode when heated.
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[2][12] Hazardous combustion products include carbon monoxide and carbon dioxide.[2]

Protective Equipment: Firefighters should wear a self-contained breathing apparatus (SCBA)

and full protective gear.[2][9]

Accidental Release Measures:

Personal Precautions: Evacuate the area and ensure adequate ventilation.[9] Remove all

sources of ignition.[2][9] Avoid breathing vapors and contact with the substance.[5][9]

Containment and Cleanup: Prevent further leakage if it is safe to do so. Do not let the

product enter drains.[5][9] Absorb the spill with an inert material (e.g., sand, vermiculite, or

earth) and place it in a suitable, closed container for disposal.[5][12]
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Skin Contact Eye Contact Inhalation Ingestion

Remove Contaminated Clothing
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First Aid Response to Exposure
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Experimental Protocols
The safety data sheets reviewed for this guide do not contain specific experimental protocols.

Methodologies for use will be application-dependent and should be developed by the research

personnel. All protocols must incorporate the safety and handling precautions outlined in this

document.

Disposal Considerations
Dispose of waste material in accordance with all applicable federal, state, and local

environmental regulations. Do not mix with other waste. Contaminated containers should be

treated as the product itself. It is recommended to use a licensed disposal company.[5]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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